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Compound of Interest

Compound Name: 15(S)-Fluprostenol

Cat. No.: B10768101

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 15(S)-Fluprostenol, a
potent prostaglandin F2a (FP) receptor agonist, in primary cell culture experiments. This
document outlines its mechanism of action, provides quantitative data on its biological activity,
and offers detailed protocols for its application in studying various cellular processes.

Introduction

15(S)-Fluprostenol is the (S)-isomer of Fluprostenol and a functional agonist of the
prostaglandin F2a (FP) receptor.[1] It is often studied as the active metabolite of its isopropyl
ester prodrug.[1][2] As a selective FP receptor agonist, 15(S)-Fluprostenol is a valuable tool
for investigating a range of physiological and pathological processes in primary cell cultures. Its
high potency allows for the elucidation of signaling pathways and cellular responses mediated
by the FP receptor.

Mechanism of Action

15(S)-Fluprostenol exerts its effects by binding to and activating the FP receptor, a G-protein
coupled receptor (GPCR). Upon activation, the FP receptor primarily couples to Gq proteins,
initiating a downstream signaling cascade that includes the activation of phospholipase C
(PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-
trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from
intracellular stores, leading to a transient increase in cytosolic calcium concentration ([Ca2+]i).
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This calcium signaling plays a crucial role in mediating the diverse cellular responses to FP
receptor activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 15(S)-Fluprostenol
in Primary Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768101#using-15-s-fluprostenol-in-primary-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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